2,6-Pyridinedicarboxylic acid 2,6-Pyridinedicarboxylic acid Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-).
2,6-Pyridinedicarboxylic acid is a natural product found in Cordyceps militaris, Penicillium bilaiae, and Streptomyces globisporus with data available.
Brand Name: Vulcanchem
CAS No.: 499-83-2
VCID: VC20795456
InChI: InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
SMILES: C1=CC(=NC(=C1)C(=O)O)C(=O)O
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol

2,6-Pyridinedicarboxylic acid

CAS No.: 499-83-2

Cat. No.: VC20795456

Molecular Formula: C7H5NO4

Molecular Weight: 167.12 g/mol

* For research use only. Not for human or veterinary use.

2,6-Pyridinedicarboxylic acid - 499-83-2

Specification

Description Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-).
2,6-Pyridinedicarboxylic acid is a natural product found in Cordyceps militaris, Penicillium bilaiae, and Streptomyces globisporus with data available.
CAS No. 499-83-2
Molecular Formula C7H5NO4
Molecular Weight 167.12 g/mol
IUPAC Name pyridine-2,6-dicarboxylic acid
Standard InChI InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
Standard InChI Key WJJMNDUMQPNECX-UHFFFAOYSA-N
SMILES C1=CC(=NC(=C1)C(=O)O)C(=O)O
Canonical SMILES C1=CC(=NC(=C1)C(=O)O)C(=O)O
Melting Point 252 °C

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